Ethyl 4-[[2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-[[[4-(dimethylsulfamoyl)benzoyl]amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C29H30N6O6S2/c1-4-41-28(38)21-10-14-22(15-11-21)31-26(36)19-42-29-33-32-25(35(29)23-8-6-5-7-9-23)18-30-27(37)20-12-16-24(17-13-20)43(39,40)34(2)3/h5-17H,4,18-19H2,1-3H3,(H,30,37)(H,31,36)
• InChI Key: WALQSJXLXRIHET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C
• Molecular Formula: C29H30N6O6S2
• Molecular Weight: 622.7 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups including an ester group, a triazole ring, a phenyl ring, and a sulfamoyl group. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, esters in general can undergo several types of reactions. These include hydrolysis under acidic or basic conditions, trans-esterification, aminolysis, and reduction.

Scientific Research Applications

Anti-Doping Control for Recombinant Erythropoietin (rHuEPO)

• Findings : Preliminary results indicate that besides sialic acid, other unidentified residues contribute to the more acidic properties of natural EPO. Desialylation leads to different isoelectric patterns for the two hormones. .

Analytical and Bioanalytical Sciences

• Applications : Researchers explore its behavior in various analytical techniques, including chromatography, mass spectrometry, and spectroscopy. .

Climate Change Adaptation

• Application : Scientists apply innovative solutions to increase participation in climate adaptation efforts. .